Cas no 56911-75-2 ((5-chloro-3-ethyl-2-methoxyphenyl)methanol)

(5-chloro-3-ethyl-2-methoxyphenyl)methanol structure
56911-75-2 structure
Product Name:(5-chloro-3-ethyl-2-methoxyphenyl)methanol
CAS No:56911-75-2
MF:C10H13ClO2
MW:200.662022352219
CID:1601131
PubChem ID:42034
Update Time:2025-04-21

(5-chloro-3-ethyl-2-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-Chloro-3-ethyl-2-methoxyphenyl)methanol
    • 5-Chloro-3-ethyl-2-methoxybenzyl alcohol
    • BENZYL ALCOHOL, 5-CHLORO-3-ETHYL-2-METHOXY-
    • 5-Chloro-3-ethyl-2-methoxybenzenemethanol
    • 5-Chlor-2-methoxy-3-aethylbenzylalkohol [German]
    • AC1L26YM
    • CTK5A5897
    • AG-G-00241
    • 5-Chlor-2-methoxy-3-aethylbenzylalkohol
    • LS-42776
    • Benzenemethanol, 5-chloro-3-ethyl-2-methoxy- (9CI)
    • Benzenemethanol, 5-chloro-3-ethyl-2-methoxy-
    • 56911-75-2
    • DTXSID40205451
    • DB-306653
    • (5-chloro-3-ethyl-2-methoxyphenyl)methanol
    • Inchi: 1S/C10H13ClO2/c1-3-7-4-9(11)5-8(6-12)10(7)13-2/h4-5,12H,3,6H2,1-2H3
    • InChI Key: CURKESUTRPIYLA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(CO)C(=C(C=1)CC)OC

Computed Properties

  • Exact Mass: 200.06049
  • Monoisotopic Mass: 200.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
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